Cas no 1806821-27-1 (2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1806821-27-1
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4850322
• Update Time: 2025-10-30

2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-4-2(6(9)10)1-3(11)5(8)12-4/h1,6H
• InChI Key： QRPSLJPPVVOBOO-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(C(F)F)=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806821-27-1)

2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806821-27-1) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced active ingredients. Its molecular structure, featuring 2,6-dichloro and 5-iodo functional groups, offers exceptional reactivity, making it a valuable building block for modern chemical applications.

In recent years, the demand for halogenated pyridines like 2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine has surged due to their role in developing next-generation crop protection agents. Researchers are particularly interested in its potential to enhance the efficacy of fungicides and herbicides, addressing global challenges such as pesticide resistance and sustainable agriculture. The compound’s difluoromethyl group is known to improve metabolic stability, a feature highly sought after in agrochemical design.

From a synthetic chemistry perspective, CAS 1806821-27-1 exemplifies the growing trend toward multifunctional intermediates. Its versatility allows for selective modifications, enabling the creation of tailored molecules for specific applications. The presence of both chloro and iodo substituents facilitates cross-coupling reactions, a cornerstone of modern organohalogen chemistry. This aligns with the industry’s shift toward green chemistry principles, where efficient atom economy and reduced waste are prioritized.

The pharmaceutical sector also explores 2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine for its potential in drug discovery. Fluorinated pyridines are increasingly prominent in medicinal chemistry due to their ability to modulate bioavailability and binding affinity. This compound’s iodopyridine core is particularly valuable for radioactive labeling in diagnostic imaging, a field experiencing rapid growth amid advancements in precision medicine.

Environmental and regulatory considerations further highlight the importance of CAS 1806821-27-1. As stakeholders emphasize eco-friendly chemicals, researchers are investigating its degradation pathways and ecological impact. The compound’s halogenated nature necessitates rigorous toxicity studies, a topic frequently searched in academic and industrial databases. These studies are critical for ensuring compliance with evolving REACH and EPA guidelines.

In summary, 2,6-Dichloro-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806821-27-1) represents a convergence of innovation in agrochemicals, pharmaceuticals, and sustainable chemistry. Its structural complexity and functional diversity position it as a key player in addressing contemporary scientific and industrial challenges. As interest in halogenated heterocycles continues to rise, this compound is poised to remain at the forefront of cutting-edge research and development.